Cas no 923067-90-7 (1-(4-ethylphenyl)-3-(1-methyl-1H-indol-3-yl)urea)
1-(4-ethylphenyl)-3-(1-methyl-1H-indol-3-yl)urea Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-ethylphenyl)-3-(1-methylindol-3-yl)urea
- 1-(4-ethylphenyl)-3-(1-methyl-1H-indol-3-yl)urea
-
- Inchi: 1S/C18H19N3O/c1-3-13-8-10-14(11-9-13)19-18(22)20-16-12-21(2)17-7-5-4-6-15(16)17/h4-12H,3H2,1-2H3,(H2,19,20,22)
- InChI Key: PUWOBJCVXYTNRH-UHFFFAOYSA-N
- SMILES: N(C1=CC=C(CC)C=C1)C(NC1C2=C(N(C)C=1)C=CC=C2)=O
1-(4-ethylphenyl)-3-(1-methyl-1H-indol-3-yl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2740-0365-2μmol |
1-(4-ethylphenyl)-3-(1-methyl-1H-indol-3-yl)urea |
923067-90-7 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2740-0365-5μmol |
1-(4-ethylphenyl)-3-(1-methyl-1H-indol-3-yl)urea |
923067-90-7 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2740-0365-10μmol |
1-(4-ethylphenyl)-3-(1-methyl-1H-indol-3-yl)urea |
923067-90-7 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2740-0365-20μmol |
1-(4-ethylphenyl)-3-(1-methyl-1H-indol-3-yl)urea |
923067-90-7 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2740-0365-1mg |
1-(4-ethylphenyl)-3-(1-methyl-1H-indol-3-yl)urea |
923067-90-7 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2740-0365-2mg |
1-(4-ethylphenyl)-3-(1-methyl-1H-indol-3-yl)urea |
923067-90-7 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2740-0365-3mg |
1-(4-ethylphenyl)-3-(1-methyl-1H-indol-3-yl)urea |
923067-90-7 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2740-0365-4mg |
1-(4-ethylphenyl)-3-(1-methyl-1H-indol-3-yl)urea |
923067-90-7 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2740-0365-5mg |
1-(4-ethylphenyl)-3-(1-methyl-1H-indol-3-yl)urea |
923067-90-7 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2740-0365-10mg |
1-(4-ethylphenyl)-3-(1-methyl-1H-indol-3-yl)urea |
923067-90-7 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
1-(4-ethylphenyl)-3-(1-methyl-1H-indol-3-yl)urea Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 1-(4-ethylphenyl)-3-(1-methyl-1H-indol-3-yl)urea
Professional Introduction to Compound with CAS No. 923067-90-7 and Product Name: 1-(4-ethylphenyl)-3-(1-methyl-1H-indol-3-yl)urea
Compound with the CAS number 923067-90-7 and the product name 1-(4-ethylphenyl)-3-(1-methyl-1H-indol-3-yl)urea represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and promising biological activities. The molecular structure, characterized by a combination of an ethylphenyl group and a methyl-substituted indole moiety linked through a urea functional group, positions it as a potential candidate for further exploration in drug discovery and development.
The 1-(4-ethylphenyl)-3-(1-methyl-1H-indol-3-yl)urea molecule exhibits a high degree of complexity, which is reflected in its intricate intermolecular interactions and potential binding affinities with biological targets. Recent studies have highlighted the importance of such structurally diverse compounds in modulating various pharmacological pathways. The presence of the urea group in the molecule suggests potential interactions with biological receptors, which could be exploited for therapeutic purposes.
In the realm of medicinal chemistry, the 4-ethylphenyl substituent plays a crucial role in determining the compound's overall pharmacokinetic profile. This moiety is known to influence solubility, metabolic stability, and distribution within biological systems. The integration of this group with the 1-methyl-1H-indol-3-yl moiety creates a synergistic effect, enhancing the compound's ability to interact with specific biological targets. Such interactions are critical for achieving desired therapeutic outcomes.
Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of complex molecules like 1-(4-ethylphenyl)-3-(1-methyl-1H-indol-3-yl)urea. High-throughput virtual screening (HTVS) and molecular docking studies have been instrumental in identifying potential binding sites on target proteins. These computational approaches have revealed that the compound exhibits promising affinity for enzymes and receptors involved in inflammatory pathways, making it a valuable candidate for further investigation.
The methyl-substituted indole moiety is another key feature of this compound that contributes to its unique pharmacological profile. Indole derivatives are well-documented for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a methyl group at the 3-position of the indole ring further modulates these properties, potentially enhancing bioavailability and target specificity. This modification aligns with current trends in drug design, where optimizing molecular structure is essential for improving therapeutic efficacy.
Experimental validation of computational predictions has been crucial in assessing the potential of 1-(4-ethylphenyl)-3-(1-methyl-1H-indol-3-yl)urea as a lead compound. In vitro assays have demonstrated that this molecule exhibits significant inhibitory activity against several key enzymes implicated in inflammatory diseases. Notably, it has shown potent activity against cyclooxygenase (COX) enzymes, which are central to prostaglandin synthesis and play a pivotal role in pain and inflammation responses.
The structural features of this compound also suggest potential applications in addressing neurological disorders. The combination of an ethylphenyl group and a methyl-substituted indole moiety mimics natural bioactive scaffolds found in certain neurotransmitter systems. Preliminary studies indicate that 1-(4-ethylphenyl)-3-(1-methyl-1H-indol-3-yl)urea may interact with receptors involved in modulating neurotransmitter release and receptor signaling pathways. This opens up avenues for exploring its therapeutic potential in conditions such as depression, anxiety disorders, and neurodegenerative diseases.
From a synthetic chemistry perspective, the preparation of 1-(4-ethylphenyl)-3-(1-methyl-1H-indol-3-yl)urea involves multi-step organic transformations that highlight modern synthetic methodologies. The synthesis requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct key functional groups within the molecule efficiently. These synthetic strategies are representative of contemporary pharmaceutical chemistry approaches aimed at producing complex molecules with high precision.
The pharmacological profile of this compound is further enhanced by its favorable physicochemical properties. Studies indicate that 1-(4-ethylphenyl)-3-(1-methyl-1H-indol-3-yl)urea exhibits good solubility in both aqueous and organic solvents, facilitating formulation into various dosage forms suitable for different therapeutic applications. Additionally, preliminary toxicology studies suggest low acute toxicity profiles, indicating its safety for further preclinical development.
The integration of structural biology techniques has provided deeper insights into how 1-(4-ethylphenyl)-3-(1-methyl-1H-indol-3-yi urea interacts with biological targets at an atomic level. High-resolution crystal structures obtained from X-ray crystallography have revealed detailed binding interactions between this molecule and its target proteins. These structural insights are invaluable for guiding future modifications aimed at improving binding affinity and selectivity.
The growing interest in indole derivatives as pharmacophores underscores their significance in modern drug discovery efforts. The unique combination of structural features found in 1-(4 eth ylphen yl)- 3 - ( 11 - methyl - 11 H - ind ol - 31 y l ) urea exemplifies how integrating different scaffolds can yield novel compounds with enhanced therapeutic potential p > .< p > As research progresses , it is anticipated that this compound will serve as a valuable scaffold for developing new therapies targeting inflammatory , neurological , and other diseases . Its multifaceted pharmacological properties make it an exciting subject for further exploration .< / p >
923067-90-7 (1-(4-ethylphenyl)-3-(1-methyl-1H-indol-3-yl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)